lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate

• IUPAC Name: lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate
• InChI: InChI=1S/C14H23N3O3S.Li/c1-8(2)11(13(18)19)16-14(20)17(5)6-10-7-21-12(15-10)9(3)4;/h7-9,11H,6H2,1-5H3,(H,16,20)(H,18,19);/q;+1/p-1/t11-;/m0./s1
• InChI Key: GXHCKLLMMZHJOG-MERQFXBCSA-M
• Canonical SMILES: [Li+].CC(C)C1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)[O-]
• Isomeric SMILES: [Li+].CC(C)C1=NC(=CS1)CN(C)C(=O)N[C@@H](C(C)C)C(=O)[O-]
• Molecular Formula: C14H22LiN3O3S
• Molecular Weight: 319.4 g/mol

Description

The compound with the identifier “lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate” is a chemical substance that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound with the identifier “lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate” involves specific synthetic routes and reaction conditions. These methods typically include:

Starting Materials: The synthesis begins with the selection of appropriate starting materials that contain the necessary functional groups.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired chemical transformations occur.

Catalysts: Catalysts may be used to enhance the reaction rate and selectivity.

Purification: After the reaction is complete, the product is purified using techniques such as chromatography or recrystallization to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of the compound with the identifier “this compound” may involve large-scale chemical reactors and continuous flow processes. The key steps include:

Raw Material Procurement: Sourcing high-quality raw materials.

Reaction Optimization: Optimizing reaction conditions for maximum yield and efficiency.

Scale-Up: Scaling up the reaction from laboratory to industrial scale.

Quality Control: Implementing stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: It can be reduced to yield different reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Addition: It can undergo addition reactions where new atoms or groups are added to the molecule.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as halogens or alkylating agents.

Addition Reagents: Such as hydrogen gas or halogens.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield higher oxidation state compounds, while reduction may produce lower oxidation state compounds.

Scientific Research Applications

The compound with the identifier “lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and use in drug development.

Industry: Utilized in the production of materials, chemicals, and other industrial products.

Mechanism of Action

The mechanism of action of the compound with the identifier “lithium;(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoate” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as:

Binding to Receptors: The compound may bind to specific receptors on cell surfaces, triggering a cascade of cellular responses.

Enzyme Inhibition: It may inhibit the activity of certain enzymes, affecting metabolic pathways.

Signal Transduction: The compound may modulate signal transduction pathways, leading to changes in cellular functions.